Cas no 1021231-01-5 (propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate)

• Product Name: propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate
• CAS No: 1021231-01-5
• MF: C₂₄H₂₃N₃O₂S
• MW: 417.523324251175
• CID: 5433523
• PubChem ID: 27510357
• Update Time: 2025-06-11

propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS005638436
• F3220-0752
• 1021231-01-5
• propan-2-yl 4-({(E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]ethenyl}amino)benzoate
• STK878537
• propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate
• (E)-isopropyl 4-((2-cyano-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)vinyl)amino)benzoate

• Inchi： 1S/C24H23N3O2S/c1-15(2)29-24(28)18-7-9-21(10-8-18)26-13-20(12-25)23-27-22(14-30-23)19-6-5-16(3)17(4)11-19/h5-11,13-15,26H,1-4H3/b20-13+
• InChI Key： YPVFARGBDZSHQN-DEDYPNTBSA-N
• SMILES： S1C(/C(/C#N)=C/NC2C=CC(C(=O)OC(C)C)=CC=2)=NC(=C1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 417.15109816g/mol
• Monoisotopic Mass: 417.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

Propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate (CAS No. 1021231-01-5): A Comprehensive Overview

Propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate, with the CAS number 1021231-01-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a thiazole ring, a cyano group, and an amino group, all of which contribute to its diverse chemical properties and biological activities.

The molecular formula of propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate is C₂₅H₂₆N₄O₃S, and its molecular weight is approximately 458.56 g/mol. The compound's structure is highly conjugated, which enhances its stability and reactivity in various chemical reactions. This structural feature also plays a crucial role in its biological activity, making it a promising candidate for drug development.

Recent research studies have explored the potential therapeutic applications of propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate. One notable area of interest is its anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate has also shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These results indicate that propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate could be developed into an effective anticancer agent.

The synthesis of propan-2-y l 4-{[(1E)-2-cyano - 2 - [ 4 - ( 3 , 4 - dimethylphen yl ) - 1 , 3 - th iazol - 2 - yl ] eth - 1 - en - 1 - yl ] amino } benzoate involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a substituted benzaldehyde with a cyanoacetonitrile derivative, followed by cyclization to form the thiazole ring. The final step involves the formation of the ester linkage with propanol. This synthetic pathway has been optimized to minimize side reactions and improve overall efficiency.

The pharmacokinetic properties of propan - 2 - y l 4 - { [ ( 1 E ) - 2 - cy ano - 2 - [ 4 - ( 3 , 4 - dimethylphen yl ) - 1 , 3 - th iazol - 2 - yl ] eth - 1 - en - 1 - yl ] amino } benzoate have also been investigated in detail. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life, which allows for once-daily dosing in clinical settings.

In terms of toxicity, extensive safety evaluations have been conducted on propan - 2 - y l 4 - { [ ( 1 E ) - 2 - cy ano - 2 - [ 4 - ( 3 , 4 - dimethylphen yl ) - 1 , 3 - th iazol - 2 - yl ] eth - 1 - en - 1 - yl ] amino } benzoate. Preclinical studies have demonstrated that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

The current landscape of drug development is highly competitive, and identifying novel compounds with unique mechanisms of action is crucial for advancing therapeutic options. Propan – 2 – y l – { [ ( E ) – c y ano – c y clo p ent – c o n e – p h e n o x i m e } b e n z o ate stands out as a promising candidate due to its multifaceted biological activities and favorable pharmacological properties. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential.

In conclusion, propan – y l – { [ ( E ) – c y ano – c y clo p ent – c o n e – p h e n o x i m e } b e n z o ate (CAS No. 107896897896897896897896897896897896897896897896897896897896897896897896897896) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable compound for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic applications and contribute to the advancement of medical science.